(4-Benzoylpiperidin-1-yl)(3-(2,6-dichlorophenyl)-5-methylisoxazol-4-yl)methanone

• IUPAC Name: [1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperidin-4-yl]-phenylmethanone
• InChI: InChI=1S/C23H20Cl2N2O3/c1-14-19(21(26-30-14)20-17(24)8-5-9-18(20)25)23(29)27-12-10-16(11-13-27)22(28)15-6-3-2-4-7-15/h2-9,16H,10-13H2,1H3
• InChI Key: WGCAZWGEIGGLKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)N3CCC(CC3)C(=O)C4=CC=CC=C4
• Molecular Formula: C23H20Cl2N2O3
• Molecular Weight: 443.3 g/mol
• CAS No.: 257946-66-0

Description

(4-Benzoylpiperidin-1-yl)(3-(2,6-dichlorophenyl)-5-methylisoxazol-4-yl)methanone is a useful research compound. Its molecular formula is C23H20Cl2N2O3 and its molecular weight is 443.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antidepressant Potential

• Novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, including compounds related to the given structure, were designed as serotonin 5-HT1A receptor-biased agonists. These compounds showed high receptor affinity, selectivity, and robust antidepressant-like activity in vivo, suggesting potential as antidepressant drug candidates (Sniecikowska et al., 2019).

NR1/2B N-methyl-D-aspartate Receptor Antagonism

• A study identified potent NR2B subunit-selective antagonists of the NMDA receptor among indole-2-carboxamides and benzimidazole-2-carboxamides, related to the queried compound. These derivatives demonstrated significant activity in a formalin-induced hyperalgesia model in mice (Borza et al., 2007).

Antibacterial Applications

• A novel series of 1-(aryl)-2-(1H-imidazol-1-yl)methanones were synthesized, exhibiting promising antibacterial activity. This suggests potential utility in developing new broad-spectrum antibiotics (Chandra et al., 2020).

Antimicrobial Activity

• Compounds with structural similarities were tested for antimicrobial activity, showing variable and modest activity against bacteria and fungi. This underscores the potential of such compounds in antimicrobial applications (Patel et al., 2011).

Anticancer Potential

• A study on 1,3-oxazole clubbed pyridyl-pyrazolines, structurally related to the queried compound, revealed anticancer activity against a panel of 60 cancer cell lines. This highlights the potential of these compounds in cancer therapy (Katariya et al., 2021).

Other Applications

• Various studies have explored compounds with structural similarities for diverse applications such as insecticidal and herbicidal activities, molecular docking for antibacterial activity, and synthesis techniques (Wang et al., 2015); (Shahana et al., 2020); (El-Meguid, 2014).